![molecular formula C20H14N2O2 B420940 3-Phenyliminobenzo[f]chromene-2-carboxamide CAS No. 161554-62-7](/img/structure/B420940.png)
3-Phenyliminobenzo[f]chromene-2-carboxamide
Overview
Description
3-Phenyliminobenzo[f]chromene-2-carboxamide is a chemical compound with the molecular formula C21H16N2O2 . It has an average mass of 328.364 Da and a monoisotopic mass of 328.121185 Da . This compound is also known as 3-Imino-3H-benzo[f]chromene-2-carboxylic acid p-tolylamide .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, a series of novel 3-amino-N-benzyl-1-aryl-1H-benzo[f]chromene-2-carboxamides have been synthesized by the reaction of N-benzyl-2-cyanoacetamide with 2-naphthol and aromatic aldehydes in the presence of piperidine as a base .Molecular Structure Analysis
The molecular structure of 3-Phenyliminobenzo[f]chromene-2-carboxamide is characterized by a benzo[f]chromene core with a phenylimino group and a carboxamide group . The exact structure can be confirmed by spectroscopic methods .Physical And Chemical Properties Analysis
The physical and chemical properties of 3-Phenyliminobenzo[f]chromene-2-carboxamide include a molecular formula of C21H16N2O2, an average mass of 328.364 Da, and a monoisotopic mass of 328.121185 Da .Scientific Research Applications
Cytotoxic Agents
Compounds with the chromone-2-carboxamide derivatives, such as 3-Phenyliminobenzo[f]chromene-2-carboxamide, have been synthesized and evaluated as cytotoxic agents . They have shown promising cytotoxic activity against various cancer cell lines, including breast (MCF-7), ovarian (OVCAR and IGROV), and colon (HCT-116) cancer cell lines .
Anti-inflammatory Activity
These compounds have also been screened for their anti-inflammatory activity as putative inhibitors of 5-lipoxygenase . Hydrophilic chromone carboxamide derivatives showed greater 5-lipoxygenase inhibition .
Anticancer Agents
The inhibition of AKR 1 B 10, a potential therapeutic approach to the treatment of various types of cancers, has been recognized . Compounds with imino-2 H -chromen and phenylimino-2 H -chromen scaffolds, such as 3-Phenyliminobenzo[f]chromene-2-carboxamide, have shown potent inhibitory activity against cancer cell lines .
Anti-Alzheimer Agents
Compounds containing phenyliminochromene derivatives have attracted widespread attention due to their diverse applications, including anti-Alzheimer effects .
Antimicrobial Agents
These compounds have also been recognized for their antimicrobial effects .
Anti-inflammatory Agents
In addition to their anti-inflammatory activity as 5-lipoxygenase inhibitors, these compounds have also shown general anti-inflammatory effects .
Future Directions
Chromone carboxamide derivatives, such as 3-Phenyliminobenzo[f]chromene-2-carboxamide, have shown promising biological activities, including cytotoxic and anti-inflammatory effects . Therefore, they are excellent molecules for future investigations . Further studies could focus on optimizing the structure of these compounds to enhance their biological activities and minimize potential toxicity .
Mechanism of Action
Target of Action
Similar compounds have been found to inhibit akr1b10, a protein that plays a role in various types of cancers .
Mode of Action
It’s suggested that similar compounds are involved in critical hydrogen-bonding interactions with the val301 and lue302 of the akr1b10 catalytic site .
Result of Action
Similar compounds have demonstrated potent inhibitory activity against cancer cell lines .
properties
IUPAC Name |
3-phenyliminobenzo[f]chromene-2-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H14N2O2/c21-19(23)17-12-16-15-9-5-4-6-13(15)10-11-18(16)24-20(17)22-14-7-2-1-3-8-14/h1-12H,(H2,21,23) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JNJOLYKPIAORPJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N=C2C(=CC3=C(O2)C=CC4=CC=CC=C43)C(=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H14N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Phenyliminobenzo[f]chromene-2-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![methyl 4-{[4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)anilino]carbonyl}benzoate](/img/structure/B420859.png)
![Methyl {[3-cyano-4-(3-fluorophenyl)-6-phenyl-2-pyridinyl]sulfanyl}acetate](/img/structure/B420861.png)
![8-(3,4-dimethoxyphenyl)-9H-benzo[f]indeno[2,1-c]quinolin-9-one](/img/structure/B420862.png)
![3-(4-bromophenyl)-5-[4-(dimethylamino)benzylidene]-2-{4-nitrophenyl}-3,5-dihydro-4H-imidazol-4-one](/img/structure/B420864.png)
![7-(cyclohexylamino)-3-methyl-8H-naphtho[2,3-a]phenoxazine-8,13(14H)-dione](/img/structure/B420865.png)
![7-(phenylsulfanyl)-8H-naphtho[2,3-a]phenothiazine-8,13(14H)-dione](/img/structure/B420866.png)
![3-{2-[(2,4-dichlorophenyl)amino]-1,3-thiazol-4-yl}-2H-chromen-2-one](/img/structure/B420868.png)
![2-({[5-(1-Adamantyl)-2-methoxyphenyl]imino}methyl)phenol](/img/structure/B420869.png)
![1-(6-Chloro-3-methyl-4-phenylpyrazolo[3,4-b]quinolin-1-yl)ethanone](/img/structure/B420872.png)
![[3-methoxy-4-[(E)-[(4-morpholin-4-yl-6-pyrrolidin-1-yl-1,3,5-triazin-2-yl)hydrazinylidene]methyl]phenyl] 3-bromobenzoate](/img/structure/B420877.png)
